Cas no 892710-69-9 (7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 892710-69-9
• MF: C₁₅H₁₀BrCl₂NO₃
• MW: 403.054801464081
• CID: 5439042
• Update Time: 2025-10-25

7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C15H10BrCl2NO3/c16-10-7-14-13(21-3-4-22-14)6-9(10)15(20)19-12-5-8(17)1-2-11(12)18/h1-2,5-7H,3-4H2,(H,19,20)
• InChI Key： BCWCEXBCRYECPG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(C(NC3=CC(Cl)=CC=C3Cl)=O)C=C2OCC1

Additional information on 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-69-9) and Its Emerging Applications in Chemical Biology

7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, identified by the CAS number 892710-69-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzodioxine class, a scaffold known for its broad spectrum of biological activities, including potential applications in drug discovery and therapeutic development. The presence of multiple substituents, such as the bromo and chloro groups, as well as the carboxamide functionality, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

The benzodioxine core of this compound is a fused aromatic system consisting of an oxygen-containing heterocycle connected to a benzene ring. This structural motif is commonly found in natural products and synthetic intermediates, exhibiting diverse biological interactions. The 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide structure specifically incorporates electron-withdrawing groups at positions 2 and 5 of the phenyl ring, which can modulate electronic properties and influence binding affinity to biological targets. Such modifications are strategically designed to enhance specificity and efficacy in drug-like molecules.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-69-9) has been studied for its pharmacological profile, particularly in the context of inhibiting key enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have suggested that this compound exhibits promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical mediators of inflammation. Additionally, its interaction with neurotransmitter receptors has been investigated, highlighting its potential as a tool compound for studying central nervous system disorders.

The synthesis of 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include bromination of the benzodioxine precursor at the 7-position followed by selective chlorination at the 2 and 5 positions of the phenyl ring. The introduction of the carboxamide group at the 6-position is typically achieved through amidation reactions with appropriate carboxylic acid derivatives. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm structural integrity throughout the synthetic process.

The chemical properties of 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide make it an interesting candidate for further derivatization and optimization. Researchers have explored various structural analogs by modifying substituents or altering the core scaffold to improve solubility, bioavailability, and target specificity. For instance, replacing one or more chlorine atoms with fluorine or other halogen atoms has been shown to modulate metabolic stability and pharmacokinetic profiles. These modifications are guided by computational modeling and experimental data to identify optimal drug-like properties.

Recent advancements in drug discovery have emphasized the importance of high-throughput screening (HTS) platforms for identifying bioactive compounds efficiently. The 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-69-9) has been incorporated into HTS campaigns targeting a wide range of biological pathways. Its ability to interact with multiple targets has made it a valuable hit compound for developing small-molecule inhibitors with therapeutic potential. Furthermore, structure-based drug design approaches have been utilized to understand how this molecule binds to its intended targets at the molecular level.

The role of computational chemistry in rationalizing experimental observations cannot be overstated. Molecular docking simulations have been performed to predict binding modes of 7-bromo-N-(2,5-dichlorophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide with various protein targets. These simulations help in identifying key interactions such as hydrogen bonds、hydrophobic contacts，and electrostatic interactions that contribute to its binding affinity. Additionally，quantum mechanical calculations have provided insights into electronic distributions across the molecule，which are crucial for understanding reactivity and metabolic pathways.

The pharmacokinetic behavior of 7-bromo-N-(2，5-dichlorophenyl)-２，３-di hydro -１，４ -benz odio x ine -６ -car box am ide is another critical aspect that has been thoroughly examined。In vitro studies have assessed its absorption、distribution、metabolism，and excretion (ADME) properties using relevant models。These studies indicate that the compound exhibits moderate solubility in aqueous media，which is essential for oral bioavailability。Furthermore，metabolic stability assays have revealed that it undergoes biotransformation primarily through cytochrome P450-mediated pathways，providing insights into potential drug-drug interactions。

The potential therapeutic applications of this compound are vast。Given its inhibitory activity against inflammatory enzymes，it may serve as a lead compound for developing novel anti-inflammatory agents。Additionally，its interaction with neurotransmitter receptors suggests possible applications in treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease。Preclinical studies are ongoing to evaluate its efficacy and safety profiles in animal models before moving into human clinical trials。

Future research directions may include exploring derivative compounds with enhanced pharmacological properties。By systematically modifying key structural features，scientists aim to develop more potent、selective，and orally bioavailable analogs。Moreover，combining this compound with other therapeutic agents could lead to synergistic effects that improve treatment outcomes。

In conclusion,7 -bromo -N -(２，５ -d ich lor o phen yl ) -２ ，３ -di hydro -１ ，４ -ben z odio x ine -６ -car box am ide(CAS No .89 2710 -69 -9) is a structurally intriguing molecule with significant potential in chemical biology 。Its unique pharmacophoric features make it an attractive candidate for drug discovery efforts aimed at treating inflammation、neurodegenerative diseases ，and other disorders 。Further research endeavors will continue to unravel its full therapeutic promise while optimizing its molecular design for clinical applications。